Cas no 1229247-80-6 ((4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine)
1229247-80-6 structure
Product Name:(4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine
CAS No:1229247-80-6
MF:C14H13BrN2O2
MW:321.169222593308
CID:2128136
Update Time:2023-08-04
(4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine Chemical and Physical Properties
Names and Identifiers
-
- (4-bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine
- IKTSVORVUOMBPC-UHFFFAOYSA-N
- (4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine
-
- Inchi: 1S/C14H13BrN2O2/c1-10-2-7-14(17(18)19)13(8-10)16-9-11-3-5-12(15)6-4-11/h2-8,16H,9H2,1H3
- InChI Key: IKTSVORVUOMBPC-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CNC1C=C(C)C=CC=1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 300
- Topological Polar Surface Area: 57.8
(4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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